Cas no 876670-83-6 (2-1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product name: 2-1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 876670-83-6
• MF: C₁₉H₂₀N₆O₃
• MW: 380.400503158569
• CID: 5476214

2-1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-
• 2-1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C19H20N6O3/c1-12-10-24-15-16(22(2)19(28)25(17(15)27)11-14(20)26)21-18(24)23(12)9-8-13-6-4-3-5-7-13/h3-7,10H,8-9,11H2,1-2H3,(H2,20,26)
• InChI Key： QKOOTOVZVAFCLZ-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC3=CC=CC=C3)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide: A Comprehensive Overview

2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide (CAS No: 876670-83-6) is a specialized imidazopurine derivative with significant potential in pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their unique structural features and biological activities. The imidazo[1,2-g]purine core, combined with the phenylethyl and acetamide substituents, makes this molecule particularly interesting for drug discovery and biochemical studies.

The molecular structure of 2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide features a fused imidazole-purine system, which is known to interact with various biological targets. Researchers have explored its potential as a modulator of enzymatic activity, particularly in pathways related to cellular signaling and metabolism. The presence of the 2-phenylethyl group enhances its lipophilicity, potentially improving membrane permeability and bioavailability.

In recent years, the scientific community has shown growing interest in imidazo[1,2-g]purine derivatives due to their diverse pharmacological properties. This compound, with its 1,7-dimethyl and 2,4-dioxo substitutions, represents a valuable scaffold for the development of novel therapeutic agents. Its acetamide side chain offers additional opportunities for structural modification, making it a versatile building block in medicinal chemistry.

The synthesis of 2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide typically involves multi-step organic reactions, starting from readily available purine precursors. Modern synthetic approaches often employ green chemistry principles to improve yield and reduce environmental impact. The compound's CAS number 876670-83-6 serves as a unique identifier in chemical databases and regulatory documentation.

From an applications perspective, this compound has shown promise in several areas of biomedical research. Its structural similarity to naturally occurring purines suggests potential interactions with purinergic receptors, which play crucial roles in various physiological processes. Researchers are particularly interested in exploring its effects on cellular energy metabolism and signal transduction pathways.

The pharmaceutical industry has recognized the value of imidazo[1,2-g]purine-based compounds as potential leads for drug development. With increasing demand for novel small molecule therapeutics, compounds like 2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide are gaining attention in both academic and industrial research settings. Its unique combination of structural features makes it particularly suitable for structure-activity relationship studies.

Quality control and characterization of 2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which are critical for research applications. The CAS 876670-83-6 designation helps researchers quickly locate relevant safety and handling information.

In the context of current research trends, this compound aligns with growing interest in heterocyclic drug discovery and small molecule therapeutics. The scientific literature contains numerous examples of structurally related compounds demonstrating various biological activities, suggesting potential avenues for further investigation of this particular molecule.

From a commercial perspective, 2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide is primarily available through specialty chemical suppliers catering to pharmaceutical and biotechnology research. Its market availability reflects the compound's niche application in drug discovery and development programs.

Future research directions for this compound may include exploration of its potential in addressing current medical challenges, particularly in areas where purine-based therapeutics have shown promise. The compound's structural features make it a candidate for further optimization and development as a potential pharmacological agent.

In summary, 2-(1,7-dimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide (CAS No: 876670-83-6) represents an important imidazopurine derivative with significant potential in pharmaceutical research. Its unique structural characteristics and potential biological activities make it a valuable compound for scientific investigation and drug discovery efforts.